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Abstract
Aluminum formate, with the CAS number 7360-53-4, is the aluminum salt of formic acid,

possessing the chemical formula Al(HCOO)₃. This white, crystalline powder has garnered

significant interest across various scientific and industrial domains due to its versatile

properties. This technical guide provides an in-depth overview of aluminum formate,

encompassing its chemical and physical characteristics, detailed synthesis protocols, and

diverse applications. A particular focus is placed on its relevance to materials science and its

established use in topical formulations pertinent to drug development professionals. This

document summarizes key quantitative data in tabular form and includes detailed experimental

methodologies and visual diagrams to elucidate complex processes and relationships.

Chemical and Physical Properties
Aluminum formate is a white, crystalline powder that is soluble in hot water and slightly

soluble in cold water.[1][2] It is generally considered insoluble in water.[3] The as-synthesized

form often contains guest molecules, such as carbon dioxide, water, and formic acid, which can

be removed through an activation step, typically heating, to yield pure Al(HCOO)₃.[3]

Table 1: Physical and Chemical Properties of Aluminum Formate
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Property Value Reference(s)

CAS Number 7360-53-4 [4]

Molecular Formula C₃H₃AlO₆ [4]

Molecular Weight 162.03 g/mol [4][5]

Appearance White, crystalline powder [1][2]

Solubility
Soluble in hot water, slightly

soluble in cold water
[1][2]

Water Solubility 86.1 g/L at 20°C [6]

Synthesis of Aluminum Formate
High-yield synthesis of aluminum formate can be achieved through several methods, most

notably through reflux and hydrothermal processes.

Synthesis Methodologies
Table 2: Summary of Aluminum Formate Synthesis Methods

Method
Aluminu
m Source

Formic
Acid

Temperat
ure

Time Yield
Referenc
e(s)

Reflux
Aluminum

Hydroxide
Excess 100°C 48 hours 95% [7]

Hydrother

mal

Aluminum

Hydroxide
Excess 130°C 3 days 83% [7]

Detailed Experimental Protocols
2.2.1. Reflux Synthesis

This method provides a high yield of aluminum formate.

Materials:
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Aluminum hydroxide (1.2 g, 0.015 mol)

Formic acid (100 ml)

Ethanol (for washing)

Procedure:

In a 250-ml three-neck round-bottom flask, combine the aluminum hydroxide and formic

acid.

Heat the mixture to 100°C and maintain at reflux for 48 hours with continuous stirring.

After the reaction is complete, allow the mixture to cool to room temperature.

Separate the resulting white solid product from the excess formic acid via centrifugation.

Wash the solid product thoroughly with a large volume of ethanol.

Collect the final product by vacuum filtration and allow it to air-dry.[7]

2.2.2. Hydrothermal Synthesis of Single Crystals

This method is employed for producing single crystals of aluminum formate.

Materials:

Aluminum hydroxide (50 mg, 0.234 mmol)

Formic acid (7 ml)

Ethanol (for washing)

Procedure:

In a Teflon liner, add the aluminum hydroxide and formic acid.

Stir the mixture at room temperature for 30 minutes to form a homogeneous suspension.
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Place the Teflon liner into a 23-ml Parr stainless steel autoclave.

Heat the autoclave to 130°C and maintain this temperature for 3 days.

Allow the autoclave to cool down slowly to room temperature.

Wash the resulting colorless cubic crystals with a copious amount of ethanol.

Collect the crystals by vacuum filtration and let them air-dry.[7]
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General Experimental Workflow for Aluminum Formate Synthesis
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Caption: General experimental workflow for the synthesis of aluminum formate.
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Characterization
The identity and purity of synthesized aluminum formate can be confirmed using various

analytical techniques.

X-ray Diffraction (XRD): To confirm the crystalline structure.

Fourier-Transform Infrared Spectroscopy (FT-IR): To identify the characteristic vibrational

bands of the formate groups.

Thermogravimetric Analysis (TGA): To determine thermal stability and the temperature at

which guest molecules are removed.[7]

Characterization Workflow for Aluminum Formate
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Caption: Workflow for the characterization of synthesized aluminum formate.
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Aluminum formate has a wide array of applications, ranging from industrial processes to

consumer products.

Water Treatment: It can be used as a coagulant for the removal of natural organic matter

from surface water.[8]

CO₂ Capture: As a metal-organic framework (MOF), aluminum formate shows high

selectivity for CO₂ capture from dried flue gas streams.[9][10]

Hydrogen Storage: It has demonstrated potential for hydrogen storage at non-cryogenic

temperatures and low pressures.[5]

Industrial Uses: It is used in waterproofing, as a mordant, in tanning leather, and to improve

the wet strength of paper.[1][2]

Antiperspirants: Aluminum formate is utilized in antiperspirant formulations.[1][2][6]

Relevance for Drug Development Professionals
While not a therapeutic agent itself, aluminum formate's application as an antiperspirant is of

direct relevance to drug development professionals working on topical formulations.

Mechanism of Action in Antiperspirants
Aluminum-based compounds, including aluminum formate, are the active ingredients in many

antiperspirants. Their primary mechanism of action is the physical blockage of the sweat ducts.

Reaction with Sweat: Upon application to the skin, aluminum salts dissolve in sweat.

Formation of a Plug: The aluminum ions react with mucopolysaccharides within the sweat

duct, forming a gel-like plug.[3]

Blockage of Sweat Flow: This plug physically obstructs the duct, preventing sweat from

reaching the skin's surface.[3][11]
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Mechanism of Action of Aluminum Formate in Antiperspirants
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Caption: The mechanism of sweat reduction by aluminum formate in antiperspirants.
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Safety and Toxicology
For any component in a topical formulation, a thorough understanding of its safety profile is

crucial.

Skin and Eye Irritation: Aluminum formate can cause skin and serious eye irritation.[12][13]

Inhalation: Inhalation of dust may irritate the respiratory tract.[1][13]

Carcinogenicity: There is no evidence to suggest that aluminum formate is carcinogenic.[7]

Concerns about a link between aluminum-containing antiperspirants and breast cancer have

not been substantiated by scientific evidence.[3]

Personal Protective Equipment (PPE): When handling aluminum formate powder, it is

recommended to wear protective gloves, eye protection, and respiratory protection if

exposure limits are exceeded.[12][13]

Conclusion
Aluminum formate (CAS 7360-53-4) is a versatile compound with well-established synthesis

methods and a growing list of applications. For researchers and scientists in materials science,

its utility in CO₂ capture and hydrogen storage presents exciting opportunities. For drug

development professionals, its role as an active ingredient in antiperspirant formulations,

coupled with a known safety profile, makes it a relevant substance in the field of topical product

development. The detailed protocols and structured data provided in this guide aim to facilitate

further research and application of this multifaceted compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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